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Compound of Interest

Compound Name: 4-Iodo-5-methylisoxazole

Cat. No.: B1306212 Get Quote

An In-depth Technical Guide to 4-Iodo-5-methylisoxazole for Researchers and Drug

Development Professionals

Abstract
4-Iodo-5-methylisoxazole is a halogenated heterocyclic compound that serves as a crucial

intermediate in organic and medicinal chemistry. Its unique structural features, particularly the

presence of a reactive iodine atom on the isoxazole ring, make it a valuable building block for

the synthesis of more complex molecules, including pharmacologically active compounds. This

technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 4-Iodo-5-methylisoxazole, along with detailed experimental protocols for its

synthesis and its applications in chemical reactions.

Chemical Identity and Structure
4-Iodo-5-methylisoxazole is an organic compound characterized by a five-membered

isoxazole ring substituted with an iodine atom at the 4-position and a methyl group at the 5-

position.

IUPAC Name: 4-iodo-5-methyl-1,2-oxazole

CAS Number: 7064-38-2[1][2][3][4]

Molecular Formula: C₄H₄INO[1][4]
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Molecular Weight: 208.99 g/mol [1][3][4]

SMILES: CC1=C(C=NO1)I[1][5]

Physical and Chemical Properties
The physical and chemical properties of 4-Iodo-5-methylisoxazole are summarized in the

table below. The compound is typically a clear, colorless oil at room temperature.

Property Value Source

Physical State Clear colorless oil [6]

Melting Point 27 °C [1][3]

Boiling Point 228 °C at 760 mmHg [1]

Density 2.013 g/cm³ [1]

Flash Point 91.7 °C [1]

Rf Value 0.38 (10% EtOAc/hexane) [6]

Spectral Data
Spectroscopic data is essential for the identification and characterization of 4-Iodo-5-
methylisoxazole.

Spectroscopy Data

¹H NMR (500MHz, CDCl₃) δ 8.14 (s, 1H, ArH), 2.48 (s, 3H, CH₃)[6]

¹³C NMR (125MHz, CDCl₃) δ 170.2, 154.8, 54.9, 11.9[6]

IR (film) 1588, 1466, 1060 cm⁻¹[6]

HRMS (ESI-TOF)
m/z calculated for C₄H₅INO ([M+H]⁺) 209.9410,

found 209.9410[6]

Experimental Protocols
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Synthesis of 4-Iodo-5-methylisoxazole
4-Iodo-5-methylisoxazole can be synthesized via the iodination of 5-methylisoxazole using N-

iodosuccinimide (NIS) in trifluoroacetic acid.[6]

Materials:

5-methylisoxazole

N-iodosuccinimide (NIS)

Trifluoroacetic acid (TFA)

Water (H₂O)

Hexane

Sodium bisulfite (NaHSO₃)

Brine

Procedure:

A solution of N-iodosuccinimide (2.25g, 10 mmol, 1.0 equivalent) is prepared in trifluoroacetic

acid (10 mL).[6]

5-methylisoxazole (820.6μL, 10.0 mmol, 1.0 equivalent) is slowly added to the NIS solution.

[6]

The reaction mixture is stirred at room temperature for 1 hour.[6]

The reaction is carefully quenched by the addition of water (50 mL).[6]

Hexane (50 mL) is added, followed by solid sodium bisulfite to reduce any residual iodine.[6]

The layers are separated, and the organic phase is washed with water and brine, then dried

and concentrated to yield 4-Iodo-5-methylisoxazole as a clear colorless oil (yield: 1.68g,

80%). The product can be used without further purification.[6]
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5-methylisoxazole

Mix & Stir at RT for 1hN-iodosuccinimide (NIS)

Trifluoroacetic Acid (Solvent)

Quench with Water Hexane Extraction & NaHSO3 Wash Separate, Wash & Dry Organic Layer Concentrate 4-Iodo-5-methylisoxazole

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Iodo-5-methylisoxazole.

Chemical Reactivity and Applications
4-Iodo-5-methylisoxazole is a versatile intermediate in organic synthesis, primarily utilized in

cross-coupling reactions where the iodine atom acts as a leaving group. This reactivity allows

for the introduction of various substituents at the 4-position of the isoxazole ring, facilitating the

construction of complex molecular architectures.

A key application is in the synthesis of isoxazole-pyrimidine compounds, which are of interest in

pharmaceutical development.[6] For instance, 4-Iodo-5-methylisoxazole can be coupled with

2,4-dichloropyrimidine.[6]

Starting Materials

Reaction
Product4-Iodo-5-methylisoxazole

Coupling Reaction
(e.g., Suzuki, Stille)2,4-Dichloropyrimidine

Isoxazole-pyrimidine CompoundForms C-C bond
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Caption: General scheme for coupling reactions involving 4-Iodo-5-methylisoxazole.

Safety Information
4-Iodo-5-methylisoxazole is considered harmful if swallowed and irritating to the eyes,

respiratory system, and skin.[1] Appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn when handling this compound.[1] Work should

be conducted in a well-ventilated fume hood.

Hazard Symbols: Xi (Irritant), Xn (Harmful)[1]

Risk Codes: R22, R36/37/38[1]

Safety Codes: S23, S26, S36/37/39[1]

Conclusion
4-Iodo-5-methylisoxazole is a key synthetic intermediate with well-defined physical, chemical,

and spectral properties. The straightforward synthesis protocol and its utility in cross-coupling

reactions make it a valuable tool for researchers and scientists in the field of drug development

and organic synthesis. Proper handling and safety precautions are necessary due to its

potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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